2-(3-methoxyphenoxy)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide
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Description
2-(3-methoxyphenoxy)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide is a useful research compound. Its molecular formula is C19H20N2O5 and its molecular weight is 356.378. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antitumor Activities
One significant area of research involves the synthesis of novel compounds with potential chemotherapeutic applications. For instance, derivatives synthesized from 3-methoxyphenol, a structurally related moiety, have been investigated for their antimicrobial activity against various gram-positive and gram-negative bacteria, as well as fungi. Additionally, some of these compounds exhibited antiproliferative activity against human tumor cell lines, including A549 lung and MCF7 breast cancer cell lines, underscoring their potential as chemotherapeutic agents (Kaya et al., 2017). This research highlights the importance of structural modifications in enhancing biological activity, which could be relevant for compounds structurally related to "2-(3-methoxyphenoxy)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)acetamide".
Potential as Akt and FAK Inhibitors
In another study, new 1,3,4-oxadiazole derivatives were synthesized and evaluated for their cytotoxic effects on various cancer cell lines. The study revealed that some derivatives exhibited significant anticancer activity, potentially through mechanisms involving apoptosis induction, caspase-3 activation, and inhibition of critical signaling pathways like Akt and FAK. These findings suggest that compounds with similar structural frameworks might also possess similar biological activities, thereby offering a new avenue for the development of anticancer drugs (Altıntop et al., 2018).
Antioxidant Properties
Furthermore, bromophenols isolated from marine sources have demonstrated potent antioxidant activities. These compounds, structurally diverse and rich in bromine and hydroxyl groups, show significant free radical scavenging capabilities. Their potent antioxidant activities suggest that structurally related compounds, including "2-(3-methoxyphenoxy)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)acetamide", might also exhibit similar properties, beneficial in combating oxidative stress-related diseases (Li et al., 2011).
Properties
IUPAC Name |
2-(3-methoxyphenoxy)-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O5/c1-21-8-9-25-17-7-6-13(10-16(17)19(21)23)20-18(22)12-26-15-5-3-4-14(11-15)24-2/h3-7,10-11H,8-9,12H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTKAXCRCNGWPII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)COC3=CC=CC(=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.